Cas no 651727-97-8 (5H-[1]Benzopyrano[4,3-b]pyridine, 3-(1,2-benzisoxazol-3-yl)-9-fluoro-)

• Product Name: 5H-[1]Benzopyrano[4,3-b]pyridine, 3-(1,2-benzisoxazol-3-yl)-9-fluoro-
• CAS No: 651727-97-8
• MF: C₁₉H₁₁FN₂O₂
• MW: 318.301247835159
• CID: 404087
• PubChem ID: 71376658
• Update Time: 2025-04-19

5H-[1]Benzopyrano[4,3-b]pyridine, 3-(1,2-benzisoxazol-3-yl)-9-fluoro- Chemical and Physical Properties

Names and Identifiers

• 5H-[1]Benzopyrano[4,3-b]pyridine, 3-(1,2-benzisoxazol-3-yl)-9-fluoro-
• 3-(1,2-benzoxazol-3-yl)-9-fluoro-5H-chromeno[4,3-b]pyridine
• 3-(1,2-Benzoxazol-3-yl)-9-fluoro-5H-[1]benzopyrano[4,3-b]pyridine
• DTXSID50799331
• 651727-97-8

• Inchi： 1S/C19H11FN2O2/c20-13-5-6-16-15(8-13)18-12(10-23-16)7-11(9-21-18)19-14-3-1-2-4-17(14)24-22-19/h1-9H,10H2
• InChI Key： HLBPNVJZPSVRTF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1C(=CC(=CN=1)C1C3C=CC=CC=3ON=1)CO2

Computed Properties

• Exact Mass: 318.08053
• Monoisotopic Mass: 318.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• PSA: 48.15